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Compound of Interest

Compound Name: Hydrobenzole hydrochloride

Cat. No.: B1218746 Get Quote

Potential Candidates for "Hydrobenzole
Hydrochloride"
A review of chemical databases suggests two possibilities for the intended compound.

Feature
2-(α-
hydroxybenzyl)benzimidaz
ole hydrochloride

Hydroxyzine
Hydrochloride (as
dihydrochloride)

Molecular Formula C14H13ClN2O[1] C21H29Cl3N2O2[2]

CAS Number 37975-24-9[1] 2192-20-3[3][4]

Parent Compound
2-(α-

hydroxybenzyl)benzimidazole
Hydroxyzine[5]

2-(α-hydroxybenzyl)benzimidazole hydrochloride is noted for its antiviral properties[1]. The

synthesis of its D and L forms involves the condensation of mandelic acid with o-

phenylenediamine[1].

Hydroxyzine hydrochloride, on the other hand, is a well-known first-generation antihistamine

with sedative, anti-anxiety, and antiemetic properties[2][6][7]. It is widely used to treat anxiety,

itching, and nausea[7][8]. Its chemical name is 2-[2-[4-(p-Chloro-α-phenylbenzyl)-1-piperazinyl]

ethoxy] ethanol dihydrochloride[8][9].
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To proceed with creating a detailed technical guide that includes experimental protocols,

signaling pathways, and data tables, please clarify which of these compounds is the subject of

your request. Once the correct compound is identified, a comprehensive guide tailored to

researchers, scientists, and drug development professionals can be accurately generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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